(6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C22H18BrN3O3S
• Molecular Weight: 484.4 g/mol
• IUPAC Name: (6Z)-6-[[3-bromo-4-(3-phenoxypropoxy)phenyl]methylidene]-5-imino-[1,3]thiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C22H18BrN3O3S/c23-18-14-15(13-17-20(24)26-9-12-30-22(26)25-21(17)27)7-8-19(18)29-11-4-10-28-16-5-2-1-3-6-16/h1-3,5-9,12-14,24H,4,10-11H2/b17-13-,24-20?
• InChI Key: HNDGXDIPSRMUJR-YHBINRDGSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)/C=C\3/C(=N)N4C=CSC4=NC3=O)Br
• Canonical SMILES: C1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=N)N4C=CSC4=NC3=O)Br

Description

The compound (6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the thiazolopyrimidine core: This can be achieved through the cyclization of appropriate thioamide and amidine precursors under acidic or basic conditions.

Introduction of the bromobenzylidene group: This step involves the condensation of a bromobenzaldehyde derivative with the thiazolopyrimidine core, typically under basic conditions to form the benzylidene linkage.

Attachment of the phenoxypropoxy group: This is usually done through nucleophilic substitution reactions, where a phenoxypropyl halide reacts with the intermediate compound to form the final product.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This could involve the use of continuous flow reactors and automated synthesis equipment to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

(6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, potentially leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride, which may reduce the imino group to an amine.

Substitution: The bromine atom in the benzylidene group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, or other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base or under catalytic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

(6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one:

Chemistry: As a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Potential use as a probe for studying biological pathways and interactions due to its unique structure.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial, anticancer, and anti-inflammatory activities.

Industry: Possible applications in the development of new materials, such as polymers or coatings, due to its chemical reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A simpler compound used in organic synthesis, known for its keto-enol tautomerism.

Acetylacetone: Another compound with keto-enol tautomerism, used in various chemical reactions.

Uniqueness

(6Z)-6-[3-bromo-4-(3-phenoxypropoxy)benzylidene]-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one: is unique due to its complex structure, which combines multiple functional groups and a heterocyclic core